Cas no 1032400-11-5 (4-Amino-2-furancarboxylic Acid)

• Product Name: 4-Amino-2-furancarboxylic Acid
• CAS No: 1032400-11-5
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 1064267
• PubChem ID: 49766636
• Update Time: 2025-04-20

4-Amino-2-furancarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-furancarboxylic Acid
• 4-Amino-2-furancarboxylic Acid Hydrochloride
• JZMYAVSMLZDPMH-UHFFFAOYSA-N
• DB-295122
• 1032400-11-5
• Q27464442
• SCHEMBL5154728
• PJ7
• 4-amino-furan-2-carboxylic acid
• 4-Aminofuran-2-Carboxylic Acid

• Inchi： 1S/C5H5NO3/c6-3-1-4(5(7)8)9-2-3/h1-2H,6H2,(H,7,8)
• InChI Key： JZMYAVSMLZDPMH-UHFFFAOYSA-N
• SMILES： O1C=C(C=C1C(=O)O)N

Computed Properties

• Exact Mass: 127.026943022g/mol
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.460±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (11 g/l) (25 º C),